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Compound of Interest

Compound Name: 7-Hydroxy-5,8-Dimethoxyflavone
CAS No.: 3316-54-9
Cat. No.: B11831921
Get Quote
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Executive Summary & Compound Profile

7-Hydroxy-5,8-Dimethoxyflavone (often referred to as Moslosooflavone or 7-O-
Methylwogonin) is a bioactive flavonoid isolated from Scutellaria barbata (Ban-Zhi-Lian),
Andrographis paniculata, and Mosla soochouensis. Unlike its structural analog Wogonin (5,7-
dihydroxy-8-methoxyflavone), the methylation at the 7-position significantly alters its lipophilicity
and metabolic stability, enhancing its bioavailability and cellular uptake.

Key Biological Mechanisms:
* MET Receptor Inhibition: Direct binding and inhibition of the c-MET receptor tyrosine kinase.
o PI3K/AKT Suppression: Downstream blockage of survival signaling, leading to apoptosis.

e NF-kB Modulation: Potent inhibition of pro-inflammatory cytokines (TNF-aq, IL-1) in
macrophages.
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MDR Reversal: Modulation of ABCB1 (P-glycoprotein) transporters in multidrug-resistant
cancer lines.

Preparation & Handling
Solubility & Stock Solution

This compound is lipophilic and poorly soluble in water. Improper solubilization will lead to

micro-precipitation in cell culture media, causing false-negative cytotoxicity results.

Solvent Max Solubility Storage Stability Notes
Recommended.
Freeze/thaw cycles
DMSO ~30 mg/mL (100 mM) 6 Months at -20°C
degrade potency.
Aliquot immediately.
Not recommended for
Ethanol <1 mg/mL Poor )
stock solutions.
Water Insoluble N/A Do not use.

Protocol: 10 mM Stock Preparation

Weigh 2.98 mg of 7-Hydroxy-5,8-Dimethoxyflavone powder.
Dissolve in 1.0 mL of sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).
Vortex vigorously for 30 seconds until the solution is clear yellow.

Sterilization: Do not filter sterilize small volumes (loss of compound). Perform preparation in
a laminar flow hood using sterile DMSO.

Aliquot: Dispense into 20 pL or 50 pL aliquots in light-protected (amber) microtubes.

Storage: Store at -20°C (short term) or -80°C (long term).

Dosage Optimization Strategy
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Cytotoxicity & IC50 Reference Values

The following effective concentrations (IC50) are synthesized from comparative studies on
human cell lines. Use these ranges to design your dose-response curves.

. . L IC50 Range Biological Reference
Cell Line Tissue Origin
(HM) Effect Context
Apoptosis ] ]
) ) High potency in
MDA-MB-231 Breast (TNBC) 4.0-7.0uM induction; G1 cell
TNBC models.[1]
cycle arrest
Autophagy Slightly less
MCF-7 Breast (ER+) 5.0-8.0 uM induction; LC3-II sensitive than
upregulation TNBC.
Inhibition of
HCT-8 Colon 2.1-6.5uM migration/invasio  High sensitivity.
n
Moderate
) Inhibition of LTB4  cytotoxicity; anti-
HL-60 Leukemia ~33.5 uM ] )
production inflammatory
focus.[2]
Anti-
Inhibition of TNF-  inflammatory
RAW 264.7 Macrophage 6.4 - 16.4 uM
o/ IL-1B release model (Non-
cytotoxic range).
o Often used to
) MET inhibition;
HepG2 Liver 10-25uM ] study MDR
Apoptosis
reversal.

Recommended Working Concentrations
e Screening (Cell Viability): 0.1, 0.5, 1, 5, 10, 20, 50, 100 pM.

e Mechanistic Studies (Signaling): 5 uM and 10 uM (typically sub-lethal for <24h).
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e Vehicle Control: DMSO concentration must remain < 0.1% (v/v) in the final culture medium to
avoid solvent toxicity.

o Example: To achieve 10 uM in 10 mL media, add 10 pL of 10 mM Stock. (0.1% DMSO).

Mechanism of Action Visualization

The following diagram illustrates the compound's dual-action pathway: inhibition of the
MET/PI3K axis in cancer cells and suppression of NF-kB in inflammatory cells.
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Caption: 7-Hydroxy-5,8-Dimethoxyflavone inhibits c-MET/PI3K signaling to induce apoptosis
and blocks NF-kB translocation to reduce inflammation.[3][4]

Detailed Experimental Protocol
Protocol A: Determination of IC50 (MTT Assay)

Objective: Establish the precise lethal dose for your specific cell line.
o Cell Seeding:

o Seed cells in 96-well plates at a density of 5,000 - 8,000 cells/well (depending on growth
rate).

o Incubate for 24 hours at 37°C, 5% CO:2 to allow attachment.

o Treatment Preparation:

[e]

Prepare intermediate dilutions in sterile PBS or serum-free media to keep DMSO constant.

(¢]

Dilution Scheme:
» Stock (10 mM) - 1:100 dilution — 100 uM Working Solution (1% DMSO).

» Serially dilute the 100 uM solution to generate: 50, 25, 12.5, 6.25, 3.125 uM.

[e]

Add 100 pL of treatment media to wells. Final DMSO concentration should be 0.1%.

o

Include Vehicle Control (0.1% DMSO only) and Blank (media only).
e Incubation:

o Incubate for 48 hours (standard) or 72 hours. 24 hours is often insufficient for flavonoid-
induced apoptosis to manifest fully.

o MTT Addition:

o Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.
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o Incubate for 3-4 hours until purple formazan crystals form.

 Solubilization & Readout:
o Aspirate media carefully. Add 100 pL DMSO to dissolve crystals.
o Shake plate for 10 mins.
o Measure absorbance at 570 nm.
e Analysis:
o Calculate % Viability = (OD_sample / OD_vehicle) x 100.

o Plot Log(concentration) vs. % Viability to determine IC50.

Protocol B: Western Blot for MET/AKT Pathway

Objective: Validate mechanism of action at sub-lethal doses.
e Treatment:
o Seed cells in 6-well plates (3 x 10° cells/well).
o Treat with 0, 5, 10, and 20 uM of 7-Hydroxy-5,8-Dimethoxyflavone for 24 hours.
e Lysis:
o Wash with ice-cold PBS.
o Lyse using RIPA buffer + Protease/Phosphatase Inhibitors.
e Targets to Probe:
o p-MET (Tyr1234/1235): Expect downregulation.
o p-AKT (Ser473): Expect downregulation.

o Bcl-2 / Bax: Expect shift in ratio towards Bax.
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o GAPDH/B-Actin: Loading control.

Experimental Workflow Diagram
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Caption: Step-by-step workflow from stock preparation to functional assays.
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J774A/RAW264.7 cells.
o (Biomol Ther)
o Compound Properties & Synonyms

o PubChem Compound Summary for CID 188316: 5-Hydroxy-7,8-dimethoxyflavone.

o (PubChem)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b11831921?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

